N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-5-isoxazolecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C16H10F2N2O3/c17-9-5-6-12(11(18)7-9)19-16(22)15-8-13(20-23-15)10-3-1-2-4-14(10)21/h1-8,21H,(H,19,22)
• InChI Key: JQNBUEBGLDGUBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=C2)C(=O)NC3=C(C=C(C=C3)F)F)O
• Molecular Formula: C16H10F2N2O3
• Molecular Weight: 316.26 g/mol

Description

N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-5-isoxazolecarboxamide, also known as Difloxacin, is a synthetic compound that belongs to the class of fluoroquinolone antibiotics. It is a potent antibacterial agent that is commonly used for the treatment of various bacterial infections. The compound has gained significant attention in the scientific community due to its unique chemical structure and therapeutic properties.

Scientific Research Applications

N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-5-isoxazolecarboxamide has been extensively studied for its antibacterial activity against various bacterial strains. It has been shown to be effective against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus, Streptococcus pneumoniae, Escherichia coli, and Pseudomonas aeruginosa. The compound has also been studied for its potential use in the treatment of tuberculosis.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-5-isoxazolecarboxamide involves the inhibition of bacterial DNA synthesis. The compound targets the bacterial DNA gyrase and topoisomerase IV enzymes, which are essential for bacterial DNA replication. By inhibiting these enzymes, the compound prevents bacterial DNA from being replicated, leading to bacterial cell death.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-5-isoxazolecarboxamide has been shown to have low toxicity and is generally well-tolerated in laboratory animals. However, it has been reported to cause some adverse effects, including gastrointestinal disturbances and liver toxicity. The compound has also been shown to have some potential for drug-drug interactions.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-5-isoxazolecarboxamide in laboratory experiments include its potent antibacterial activity, well-established synthesis method, and low toxicity. However, the compound has some limitations, including its potential for drug-drug interactions and adverse effects, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for the research and development of N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-5-isoxazolecarboxamide. Some of these include:
1. Investigation of the compound's potential for the treatment of tuberculosis.
2. Development of new formulations of the compound for improved pharmacokinetics and efficacy.
3. Exploration of the compound's potential for the treatment of other bacterial infections.
4. Investigation of the compound's potential for use in combination therapy with other antibiotics.
5. Development of new synthetic methods for the compound to improve yield and reduce cost.
Conclusion:
N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-5-isoxazolecarboxamide is a potent antibacterial agent that has gained significant attention in the scientific community due to its unique chemical structure and therapeutic properties. The compound has been extensively studied for its antibacterial activity, mechanism of action, and potential therapeutic uses. While it has some limitations, the compound has several advantages that make it a promising candidate for further research and development. The future directions for the research and development of N-(2,4-difluorophenyl)-3-(2-hydroxyphenyl)-5-isoxazolecarboxamide are diverse, and further investigation is needed to fully understand the potential of this compound.